5alpha-Cholestane
5alpha-Cholestane
C27-steroid is a C27-steroid.
Brand Name:
Vulcanchem
CAS No.:
481-21-0
VCID:
VC21146305
InChI:
InChI=1S/C27H48/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h19-25H,6-18H2,1-5H3
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C
Molecular Formula:
C27H48
Molecular Weight:
372.7 g/mol
5alpha-Cholestane
CAS No.: 481-21-0
Cat. No.: VC21146305
Molecular Formula: C27H48
Molecular Weight: 372.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | C27-steroid is a C27-steroid. |
|---|---|
| CAS No. | 481-21-0 |
| Molecular Formula | C27H48 |
| Molecular Weight | 372.7 g/mol |
| IUPAC Name | 10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene |
| Standard InChI | InChI=1S/C27H48/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h19-25H,6-18H2,1-5H3 |
| Standard InChI Key | XIIAYQZJNBULGD-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CCCC4)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C |
| Appearance | Unit:100 mgSolvent:nonePurity:98+%Physical solid |
| Melting Point | 80 - 80.5 °C |
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